Cas no 2228226-41-1 (3-(5-bromo-2-chlorophenoxy)-3-methylazetidine)

• Product Name: 3-(5-bromo-2-chlorophenoxy)-3-methylazetidine
• CAS No: 2228226-41-1
• MF: C₁₀H₁₁BrClNO
• MW: 276.55744099617
• CID: 6373789
• PubChem ID: 165973944
• Update Time: 2025-05-27

3-(5-bromo-2-chlorophenoxy)-3-methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-2-chlorophenoxy)-3-methylazetidine
• EN300-1904238
• 2228226-41-1

• Inchi： 1S/C10H11BrClNO/c1-10(5-13-6-10)14-9-4-7(11)2-3-8(9)12/h2-4,13H,5-6H2,1H3
• InChI Key： JMYXPYPIBSWNOK-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)OC1(C)CNC1)Cl

Computed Properties

• Exact Mass: 274.97125g/mol
• Monoisotopic Mass: 274.97125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(5-bromo-2-chlorophenoxy)-3-methylazetidine

3-(5-Bromo-2-Chlorophenoxy)-3-Methylazetidine: An Emerging Compound in Pharmaceutical Research

3-(5-Bromo-2-chlorophenoxy)-3-methylazetidine (CAS No. 2228226-41-1) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a wide range of biological activities. The presence of bromine and chlorine substituents on the phenoxy group, along with the methyl group on the azetidine ring, imparts distinct properties that make it a promising candidate for various medicinal applications.

The chemical structure of 3-(5-bromo-2-chlorophenoxy)-3-methylazetidine is characterized by a central azetidine ring, which is a cyclic amine with a high degree of conformational flexibility. The substitution at the 3-position with a methyl group enhances the stability and lipophilicity of the molecule, while the 5-bromo-2-chlorophenoxy substituent provides additional functional groups that can interact with biological targets. This combination of structural features suggests that the compound may have favorable pharmacokinetic properties, such as improved solubility and permeability.

Recent studies have explored the biological activity of 3-(5-bromo-2-chlorophenoxy)-3-methylazetidine in various contexts. One notable area of research is its potential as an antimicrobial agent. In vitro assays have shown that this compound exhibits significant activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve disruption of bacterial cell membranes, leading to cell death. This property makes it a valuable candidate for developing new antibiotics to combat multidrug-resistant infections.

Another promising application of 3-(5-bromo-2-chlorophenoxy)-3-methylazetidine is in the treatment of neurodegenerative diseases. Preclinical studies have demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been shown to inhibit apoptosis and reduce oxidative stress in neuronal cells, which are common hallmarks of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its antimicrobial and neuroprotective properties, 3-(5-bromo-2-chlorophenoxy)-3-methylazetidine has also been investigated for its anti-inflammatory effects. Inflammatory responses are implicated in a wide range of diseases, from chronic conditions like arthritis to acute conditions like sepsis. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation and tissue damage. This makes it a potential therapeutic agent for treating inflammatory disorders.

The pharmacokinetic profile of 3-(5-bromo-2-chlorophenoxy)-3-methylazetidine has been extensively studied to understand its behavior in biological systems. In vivo experiments have demonstrated that the compound has good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Additionally, it exhibits low toxicity in animal models, which is a crucial factor for its potential use in clinical settings.

Despite its promising properties, further research is needed to fully elucidate the mechanisms underlying the biological activities of 3-(5-bromo-2-chlorophenoxy)-3-methylazetidine. Ongoing studies are focused on optimizing its chemical structure to enhance its potency and selectivity for specific targets. These efforts include structure-activity relationship (SAR) studies and computational modeling to identify key structural features that contribute to its biological effects.

In conclusion, 3-(5-bromo-2-chlorophenoxy)-3-methylazetidine (CAS No. 2228226-41-1) represents an exciting development in pharmaceutical research. Its unique chemical structure and diverse biological activities make it a promising candidate for various therapeutic applications, including antimicrobial agents, neuroprotective drugs, and anti-inflammatory treatments. As research continues to advance, this compound has the potential to contribute significantly to the development of new and effective therapies for a range of diseases.